Cas no 899906-48-0 (2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide)

2-{5-(4-Chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide is a synthetic organic compound featuring a unique imidazole core with chlorophenyl and fluorophenyl substituents. Its molecular structure incorporates a thioether linkage and an acetamide group, contributing to its potential as an intermediate in pharmaceutical and agrochemical applications. The presence of halogenated aromatic rings enhances its reactivity and binding affinity, making it suitable for targeted synthesis. The compound’s stability is supported by the dimethyl-substituted imidazole moiety, which may improve metabolic resistance. Its well-defined chemical properties facilitate precise modifications, offering utility in drug discovery and material science research. Further studies are required to explore its full pharmacological or industrial potential.
2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide structure
899906-48-0 structure
Product Name:2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide
CAS No:899906-48-0
MF:C19H17ClFN3OS
MW:389.874185323715
CID:5440849
PubChem ID:18592472
Update Time:2025-05-21

2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[5-(4-Chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]thio]-N-(4-fluorophenyl)acetamide
    • 2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide
    • 2-((5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl)thio)-N-(4-fluorophenyl)acetamide
    • 2-[5-(4-chlorophenyl)-2,2-dimethylimidazol-4-yl]sulfanyl-N-(4-fluorophenyl)acetamide
    • F3168-0568
    • 899906-48-0
    • AKOS001791421
    • 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide
    • Inchi: 1S/C19H17ClFN3OS/c1-19(2)23-17(12-3-5-13(20)6-4-12)18(24-19)26-11-16(25)22-15-9-7-14(21)8-10-15/h3-10H,11H2,1-2H3,(H,22,25)
    • InChI Key: WOCWVRSNHVPEBQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C(=NC(C)(C)N=1)SCC(NC1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 389.0764892g/mol
  • Monoisotopic Mass: 389.0764892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 79.1Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.27±0.70(Predicted)

2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide Pricemore >>

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Additional information on 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide (CAS No. 899906-48-0)

2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide, with the CAS number 899906-48-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining an imidazole core with chlorophenyl and fluorophenyl substituents, which are critical for its biological activity. Researchers are particularly interested in its potential applications due to its sulfanyl-acetamide moiety, a functional group often associated with antimicrobial and anti-inflammatory properties.

In recent years, the demand for novel small-molecule inhibitors and bioactive intermediates has surged, driven by advancements in drug discovery and precision agriculture. The compound 899906-48-0 aligns with these trends, as its structure suggests possible utility in targeting enzyme pathways or receptor modulation. For instance, its 4-chlorophenyl and 4-fluorophenyl groups may enhance binding affinity to specific proteins, a feature highly sought after in the design of next-generation therapeutics.

From a synthetic chemistry perspective, 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide exemplifies the growing focus on heterocyclic compounds with tailored functionalities. Its imidazole ring is a versatile scaffold, frequently employed in medicinal chemistry due to its ability to participate in hydrogen bonding and π-stacking interactions. This makes the compound a valuable candidate for structure-activity relationship (SAR) studies, particularly in optimizing pharmacokinetic properties like solubility and metabolic stability.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthesis routes for derivatives of 899906-48-0. Questions such as "How to improve the yield of 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide?" or "What are the alternative solvents for its synthesis?" reflect the industry's shift toward eco-friendly practices. These topics are frequently searched in academic and industrial databases, underscoring the compound's alignment with modern green chemistry principles.

Another area of interest is the compound's potential role in crop protection. Given the rising need for low-toxicity agrochemicals, the sulfanyl-acetamide class has been investigated for its pesticidal and herbicidal activities. Farmers and agronomists often search for "new modes of action in pest control," making 899906-48-0 a subject of applied research. Its chlorophenyl and fluorophenyl components could offer selective toxicity against pests while minimizing environmental impact.

In summary, 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide (CAS 899906-48-0) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a compelling candidate for further exploration, particularly in addressing contemporary challenges like drug resistance and sustainable agriculture. As research progresses, this molecule is likely to remain a focal point in scientific literature and industrial innovation.

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